Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

SSR128129E stability storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: SSR128129E
Cat. No.: S548012

SSR128129E Storage & Handling FAQ

Here are answers to common questions regarding the storage and handling of SSR128129E:

What are the recommended long-term storage conditions for SSR128129E?

¢ Powder Form: For long-term stability, store the pure powder at -20°C in a tightly sealed container to
protect it from moisture [1].

e Solution Form: If dissolved in DMSO, stock solutions should be stored at -80°C for long-term use
(up to 6 months) or at -20°C for shorter periods (up to 1 month). Always use freshly opened DMSO to
avoid water absorption, which can affect solubility [2].

How do I prepare and store working solutions for in vivo studies? The following table summarizes
validated formulations for animal studies. It is crucial to prepare these solutions in the specified order and

use them immediately for optimal results [3] [4]:

Formulation Final .
Purpose . . Preparation Notes
Composition Concentration
Homogeneous 1% CMC-Na >5 mg/mL Add 5 mg of SSR128129E to 1
Suspension mL of CMC-Na solution and mix

evenly [3] [4].
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Formulation Final .

Purpose o . Preparation Notes
Composition Concentration

Clear Solution 5% DMSO, 40% 3.45 mg/mL Add DMSO stock to PEG300,
PEG300, 5% Tween 80, (9.96 mM) then Tween 80, finally ddH20 [3]
50% ddH20 [4].

Clear Solution 5% DMSO, 95% Corn Oil  0.43 mg/mL Add clarified DMSO stock

(1.24 mM) directly to corn oil and mix

evenly [3] [4].

What is the solubility profile of SSR128129E? Understanding solubility is key to preparing stock

solutions. The table below lists data from supplier assays [3] [2] [4]:

Solvent Solubility

DMSO ~69 mg/mL (155.93 - 199.24 mM) [3] [2] [4]
Water ~1 mg/mL (2.88 mM) [3] [4]

Ethanol Insoluble [3] [4]

What are the key safety considerations when handling this compound? SSR128129E is classified as
harmful if swallowed (H302) and very toxic to aquatic life with long-lasting effects (H410). Always use
appropriate personal protective equipment (PPE), avoid generating dust, and follow proper waste disposal

procedures to prevent environmental release [1].

Experimental Workflow for Storage and Formulation

To visualize the process of going from stored compound to a ready-to-use experimental solution, the

following diagram outlines the key steps and decision points:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.smolecule.com/products/s548012?utm_src=pdf-body
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.medchemexpress.com/SSR128129E.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.medchemexpress.com/SSR128129E.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.selleckchem.com/datasheet/ssr128129e-S716701-DataSheet.html
https://www.selleckchem.com/products/ssr128129e.html
https://www.smolecule.com/products/s548012?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7301.html
https://www.smolecule.com/products/s548012?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

(Start: SSR128129E Storaga

Stored as powder at -20°C

Is the experiment
in vitro or in vivo?

In Vitro Application In Vivo Application

Select in vivo
formulation

Aqueous Solution \QOil-based Solution Suspension

Reconstitute in fresh,
dry DMSO

Clear Solution
[(

(5% DMSO, 40% PEG300

5% Tween 80, 50% ddH20)

Clear Solution Homogeneous Suspension
5% DMSO, 95% Corn Oil) (1% CMC-Na)

Use prepared solution
IMMEDIATELY
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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